Cas no 882223-93-0 (N-(3-tert-Butyl-1-phenyl-1H-pyrazol-5-yl)-2-chloroacetamide)

• Product Name: N-(3-tert-Butyl-1-phenyl-1H-pyrazol-5-yl)-2-chloroacetamide
• CAS No: 882223-93-0
• MF: C₁₅H₁₈ClN₃O
• MW: 291.775922298431
• CID: 3105808
• PubChem ID: 2369639
• Update Time: 2025-04-21

N-(3-tert-Butyl-1-phenyl-1H-pyrazol-5-yl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-tert-Butyl-2-phenyl-2H-pyrazol-3-yl)-2-chloro-acetamide
• BDBM47450
• SMR000363937
• G38845
• N-(5-tert-butyl-2-phenylpyrazol-3-yl)-2-chloroacetamide
• HMS2757P22
• MLS001033606
• EN300-05455
• cid_2369639
• 999-602-2
• N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)-2-chloroacetamide
• N-(5-tert-butyl-2-phenyl-pyrazol-3-yl)-2-chloro-acetamide
• N-(5-tert-butyl-2-phenyl-pyrazol-3-yl)-2-chloranyl-ethanamide
• Z56914798
• CS-0219971
• CHEMBL1525669
• N-(5-tert-butyl-2-phenyl-3-pyrazolyl)-2-chloroacetamide
• 882223-93-0
• AKOS001057569
• N-(3-tert-Butyl-1-phenyl-1H-pyrazol-5-yl)-2-chloroacetamide

• Inchi： 1S/C15H18ClN3O/c1-15(2,3)12-9-13(17-14(20)10-16)19(18-12)11-7-5-4-6-8-11/h4-9H,10H2,1-3H3,(H,17,20)
• InChI Key： LJYKWBIMPOHGAE-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC(C(C)(C)C)=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.1138399Da
• Monoisotopic Mass: 291.1138399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles